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Compound of Interest

Compound Name: Acethion

CAS No.: 919-54-0

Cat. No.: B1207489

Get Quote

This application note provides a comprehensive protocol for the quantitative analysis of

Acethion, an organophosphate pesticide, in soil samples. The described methodology is

intended for researchers, scientists, and professionals involved in environmental monitoring

and drug development.

Introduction
Acethion is an organophosphate insecticide and acaricide. Monitoring its presence in soil is

crucial for assessing environmental contamination and ensuring food safety. This document

outlines a robust and reliable method for the extraction, cleanup, and quantification of

Acethion in soil matrices using the widely accepted QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) extraction method followed by analysis with Gas

Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol
Sample Preparation and Extraction (QuEChERS)
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The QuEChERS method offers a streamlined approach for the extraction of a wide range of

pesticides from complex matrices like soil.[1][2][3][4][5]

Materials:

10 g of homogenized soil sample

10 mL of acetonitrile (ACN)

QuEChERS extraction salt packet (containing 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate

tribasic dihydrate, 0.5 g Sodium Citrate dibasic sesquihydrate)

50 mL centrifuge tubes

Procedure:

Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Cap the tube and shake vigorously for 1 minute to ensure thorough mixing and extraction of

Acethion from the soil particles.

Add the contents of the QuEChERS extraction salt packet to the tube.

Immediately cap and shake vigorously for 1 minute.

Centrifuge the tube at 4000 rpm for 5 minutes. The centrifugation step separates the sample

into an upper acetonitrile layer (containing the pesticides), a lower water layer, and a solid

soil layer at the bottom.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
A d-SPE cleanup step is essential to remove interfering matrix components from the extract

before instrumental analysis.

Materials:

1.5 mL aliquot of the acetonitrile extract from the previous step
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d-SPE cleanup tube containing 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA),

and 50 mg C18 sorbent

2 mL micro-centrifuge tubes

Procedure:

Transfer a 1.5 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE cleanup tube.

Vortex the tube for 30 seconds to disperse the sorbents and facilitate the removal of

interfering substances.

Centrifuge at 10000 rpm for 2 minutes.

The resulting supernatant is the cleaned extract ready for GC-MS analysis.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and detection of volatile and semi-volatile

organic compounds like Acethion.

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent GC-MS system).

Capillary column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

GC-MS Parameters:
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Parameter Value

GC Inlet

Injection Volume 1 µL

Inlet Temperature 250°C

Injection Mode Splitless

Oven Program

Initial Temperature 70°C, hold for 2 minutes

Ramp 1 25°C/min to 150°C

Ramp 2 3°C/min to 200°C

Ramp 3 8°C/min to 280°C, hold for 10 minutes

Carrier Gas Helium at a constant flow of 1.2 mL/min

Mass Spectrometer

Transfer Line Temp. 280°C

Ion Source Temp. 230°C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

SIM Ions for Acethion
To be determined by analyzing an Acethion

standard

Data Presentation
The following table summarizes the expected quantitative performance of this method for

Acethion analysis in soil. Note that these are typical values for organophosphate pesticides,

and method validation should be performed to determine the specific performance for

Acethion.
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Parameter Expected Value

Limit of Detection (LOD) 0.005 mg/kg

Limit of Quantification (LOQ) 0.015 mg/kg

Recovery (%) 85 - 110%

Relative Standard Deviation (RSD) < 15%

Linearity (r²) > 0.99

Visualizations
Experimental Workflow
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Caption: Workflow for Acethion quantification in soil.

Logic of QuEChERS Extraction
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Caption: Logical steps of the QuEChERS extraction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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